Cas no 63722-84-9 (2(1H)-Pyrimidinone, 4,5-diamino-6-(1-piperidinyl)-, sulfate)

• Product Name: 2(1H)-Pyrimidinone, 4,5-diamino-6-(1-piperidinyl)-, sulfate
• CAS No: 63722-84-9
• MF: C₉H₁₇N₅O₅S
• MW: 307.326780080795
• CID: 425873
• PubChem ID: 71380937
• Update Time: 2025-04-19

2(1H)-Pyrimidinone, 4,5-diamino-6-(1-piperidinyl)-, sulfate Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 4,5-diamino-6-(1-piperidinyl)-, sulfate
• 5,6-diamino-4-piperidin-1-yl-1H-pyrimidin-2-one,sulfuric acid
• 63722-84-9
• Sulfuric acid--5,6-diamino-4-(piperidin-1-yl)pyrimidin-2(1H)-one (1/1)
• DTXSID90803421

• Inchi： 1S/C9H15N5O.H2O4S/c10-6-7(11)12-9(15)13-8(6)14-4-2-1-3-5-14;1-5(2,3)4/h1-5,10H2,(H3,11,12,13,15);(H2,1,2,3,4)
• InChI Key： WFXYMOCTLRZCHZ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.O=C1NC(=C(C(=N1)N1CCCCC1)N)N

Computed Properties

• Exact Mass: 307.09521
• Monoisotopic Mass: 307.09503983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 422
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 180Ų

Experimental Properties

• PSA: 171.34